N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide
• InChI: InChI=1S/C25H20N2O5/c1-29-18-9-6-16(7-10-18)21-13-23(19-4-2-3-5-20(19)27-21)30-14-25(28)26-17-8-11-22-24(12-17)32-15-31-22/h2-13H,14-15H2,1H3,(H,26,28)
• InChI Key: MNQYIZKIQFUXFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)OCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H20N2O5
• Molecular Weight: 428.4 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide, also known as NBD-QX, is a small molecule that has recently been studied for its potential applications in scientific research. It is a derivative of quinoline and has been found to have a wide range of biochemical and physiological effects. This article will discuss the synthesis method of NBD-QX, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential applications in scientific research. It has been found to be an effective inhibitor of human cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been found to be an effective inhibitor of proteasome activity, which is involved in the degradation of proteins. N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has also been studied for its potential applications in cancer research, as it has been found to inhibit the growth of certain cancer cells.

Mechanism of Action

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been found to act as an inhibitor of human cytochrome P450 enzymes and proteasome activity. It binds to the active sites of these enzymes and blocks their activity. This inhibition of enzyme activity leads to the inhibition of drug metabolism and protein degradation, respectively.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the metabolism of drugs, such as warfarin, by blocking the activity of cytochrome P450 enzymes. It has also been found to inhibit the degradation of proteins by blocking the activity of proteasomes. In addition, it has been found to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to synthesize and manipulate. It is also relatively stable, which makes it suitable for long-term storage. In addition, it is an effective inhibitor of cytochrome P450 enzymes and proteasome activity, which makes it useful for studying the effects of drug metabolism and protein degradation. However, N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide also has some limitations. It is not very water-soluble, which can make it difficult to use in some experiments. In addition, it is toxic in high concentrations, which can limit its use in some experiments.

Future Directions

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has the potential to be used in a variety of future research directions. It could be used to study the effects of drug metabolism and protein degradation in more detail. It could also be used to study the effects of other small molecules on cytochrome P450 enzymes and proteasome activity. In addition, it could be used to study the effects of cancer cells and other diseases. Finally, it could be used to develop new drugs and therapies for the treatment of diseases.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide can be synthesized from quinoline and 1,3-benzodioxole by a two-step process. First, the quinoline is reacted with 1,3-benzodioxole in the presence of a base catalyst such as potassium carbonate. This reaction produces a quinoline-1,3-benzodioxole adduct. The adduct is then reacted with 4-methoxyphenyl acetone in the presence of a base catalyst such as sodium hydroxide. This reaction produces N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide.